Cas no 3377-31-9 (3-(Methoxycarbonyl)but-3-enoic acid)
3377-31-9 structure
Product Name:3-(Methoxycarbonyl)but-3-enoic acid
CAS No:3377-31-9
MF:C6H8O4
MW:144.125322341919
MDL:MFCD02668073
CID:1460005
PubChem ID:4613903
Update Time:2025-04-20
3-(Methoxycarbonyl)but-3-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, methylene-, 1-methyl ester
- 3-(methoxycarbonyl)but-3-enoic acid
- itaconic acid monomethyl ester
- Methyl hydrogen 2-methylenesuccinate
- 3-methoxycarbonyl-3-butenoic acid
- AS-30237
- 3-(methoxycarbonyl)but-3-enoicacid
- CS-0217993
- 68071-27-2
- EN300-96744
- DTXSID40887135
- 3-methoxycarbonylbut-3-enoic Acid
- EINECS 247-541-0
- AKOS006223024
- NS00050203
- itaconic acid methyl ester
- 3-(methyl carboxy)but-3-enoic acid
- DA-06712
- 2-METHYLENE-SUCCINIC ACID 1-METHYL ESTER
- MFCD02668073
- 26248-95-3
- SCHEMBL60440
- 3377-31-9
- A919031
- 3-(Methoxycarbonyl)but-3-enoic acid
-
- MDL： MFCD02668073
- Inchi： 1S/C6H8O4/c1-4(3-5(7)8)6(9)10-2/h1,3H2,2H3,(H,7,8)
- InChI Key： KBFJHOCTSIMQKL-UHFFFAOYSA-N
- SMILES： O(C)C(C(=C)CC(=O)O)=O
Computed Properties
- Exact Mass: 143.03441
- Monoisotopic Mass: 144.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 66.43
3-(Methoxycarbonyl)but-3-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M336975-10mg |
3-(Methoxycarbonyl)but-3-enoic acid |
3377-31-9 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M336975-50mg |
3-(Methoxycarbonyl)but-3-enoic acid |
3377-31-9 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | M336975-100mg |
3-(Methoxycarbonyl)but-3-enoic acid |
3377-31-9 | 100mg |
$ 295.00 | 2022-06-03 | ||
| Enamine | EN300-96744-0.05g |
3-(methyl carboxy)but-3-enoic acid |
3377-31-9 | 95% | 0.05g |
$182.0 | 2024-05-20 | |
| Enamine | EN300-96744-0.1g |
3-(methyl carboxy)but-3-enoic acid |
3377-31-9 | 95% | 0.1g |
$270.0 | 2024-05-20 | |
| Enamine | EN300-96744-0.25g |
3-(methyl carboxy)but-3-enoic acid |
3377-31-9 | 95% | 0.25g |
$385.0 | 2024-05-20 | |
| Enamine | EN300-96744-0.5g |
3-(methyl carboxy)but-3-enoic acid |
3377-31-9 | 95% | 0.5g |
$608.0 | 2024-05-20 | |
| Enamine | EN300-96744-1.0g |
3-(methyl carboxy)but-3-enoic acid |
3377-31-9 | 95% | 1.0g |
$779.0 | 2024-05-20 | |
| Enamine | EN300-96744-2.5g |
3-(methyl carboxy)but-3-enoic acid |
3377-31-9 | 95% | 2.5g |
$1527.0 | 2024-05-20 | |
| Enamine | EN300-96744-5.0g |
3-(methyl carboxy)but-3-enoic acid |
3377-31-9 | 95% | 5.0g |
$2259.0 | 2024-05-20 |
3-(Methoxycarbonyl)but-3-enoic acid Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3377-31-9 (3-(Methoxycarbonyl)but-3-enoic acid) Related Products
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- 24980-96-9(ethyl prop-2-enoate; 2-methylidenebutanedioic acid; methyl 2-methylprop-2-enoate)
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